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Compound of Interest

Compound Name: Diethylene glycol diacetate

Cat. No.: B166463

For researchers, scientists, and drug development professionals, this document provides a
comprehensive technical overview of Diethylene Glycol Diacetate (CAS 628-68-2), covering
its physicochemical properties, safety information, and known biological interactions. This guide
aims to be a valuable resource for those utilizing or investigating this compound in their work.

Physicochemical Properties

Diethylene glycol diacetate is a colorless, odorless liquid. It is an organic compound
belonging to the class of glycol diacetates and is characterized by its solvent capabilities.[1]
Key quantitative physicochemical properties are summarized in the table below for easy
reference and comparison.
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Property Value Reference
Molecular Formula C8H1405 [1112][3]
Molecular Weight 190.19 g/mol [2][41[5]
Density 1.101 g/mL at 25 °C [61[7]
Boiling Point 250 °C [8]

Melting Point 18-20 °C [8]

Flash Point >110 °C (>230 °F) - closed cup  [6][9]

Refractive Index

n20/D 1.431

[6]19]

Solubility

Soluble in water, alcohols, and

many organic solvents.

[1]

Safety and Handling

Diethylene glycol diacetate is classified as a combustible liquid and can cause serious eye

irritation.[6][9] Appropriate personal protective equipment, including eye shields and gloves,

should be worn when handling this chemical.

GHS Hazard Information:

Pictogram

GHSO07 (Exclamation Mark)

Signal Word

Warning

Hazard Statements

H319: Causes serious eye irritation.

Precautionary Statements

P264, P280, P305+P351+P338, P337+P313

e P264: Wash hands thoroughly after handling.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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o P337+P313: If eye irritation persists: Get medical advice/attention.

Applications in Research and Drug Development

Diethylene glycol diacetate serves as a versatile molecule in various research and industrial

applications.

PROTAC Linker

A significant application of diethylene glycol diacetate in modern drug development is its use
as a polyethylene glycol (PEG)-based linker in the synthesis of Proteolysis Targeting Chimeras
(PROTACS).[4][10][11] PROTACSs are heterobifunctional molecules that recruit a target protein
to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target
protein.[4][10] The PEG linker component can enhance the solubility and cell permeability of
the PROTAC molecule.[11]
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Reactants

Diethylene Glycol Acetic Acid Acid Catalyst

Process

Esterification with
Azeotropic Water Removal

Neutralization and Washing

Vacuum Distillation

Diethylene Glycol Diacetate

Enzymes

Aldehyde
Dehydrogenase

Alcohol
Dehydrogenase

Hydrolysis

. . Hydrolysis . Oxidation . . . Oxidation Diglycolic Acid (DGA)
Diethylene Glycol Diacetate Diethylene Glycol 2-Hydroxyethoxyacetic Acid (HEAA) (Nephrotoxic Metabolite)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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